Cas no 1698850-91-7 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 1698850-91-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5275108
• Update Time: 2025-05-19

4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C11H14N2O3/c1-7-6-12-10(13-9(7)11(14)15)8-2-4-16-5-3-8/h6,8H,2-5H2,1H3,(H,14,15)
• InChI Key： RWOYPUZEXSYFTM-UHFFFAOYSA-N
• SMILES： C1(C2CCOCC2)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)-

Research Brief on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)- (CAS: 1698850-91-7)

The compound 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)- (CAS: 1698850-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core and tetrahydro-2H-pyran-4-yl substituent, exhibits promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, particularly in the context of drug discovery and development.

One of the primary areas of interest is the role of this compound in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The unique structural features of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)- make it a valuable scaffold for designing selective and potent kinase inhibitors. Recent research has demonstrated its efficacy in modulating specific kinase pathways, with preliminary data suggesting low toxicity and high bioavailability.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential as a building block in the synthesis of other biologically active molecules. Its stability and reactivity under various conditions make it a versatile candidate for further chemical modifications. Recent synthetic studies have explored optimized routes for its production, focusing on yield improvement and scalability, which are critical for industrial applications.

Furthermore, computational studies have provided insights into the molecular interactions of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)- with biological targets. Molecular docking and dynamics simulations have highlighted its binding affinities and modes of action, offering a foundation for structure-activity relationship (SAR) studies. These computational approaches, combined with experimental data, are paving the way for the rational design of next-generation therapeutics.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacological profile and optimizing its therapeutic potential. Ongoing research aims to address these gaps through in vivo studies and clinical trials. The compound's promising preliminary results, however, underscore its significance in the evolving landscape of chemical biology and pharmaceutical research.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-2H-pyran-4-yl)- (CAS: 1698850-91-7) represents a compelling area of study with broad implications for drug discovery. Its structural versatility, biological activity, and synthetic accessibility position it as a valuable tool for researchers aiming to develop innovative therapies. Continued exploration of this compound is expected to yield significant contributions to the field.